Cas no 1218938-55-6 (1-Benzyl-5-chloro-3-vinyl-1H-pyrazole)

1-Benzyl-5-chloro-3-vinyl-1H-pyrazole structure
1218938-55-6 structure
Product Name:1-Benzyl-5-chloro-3-vinyl-1H-pyrazole
CAS No:1218938-55-6
MF:C12H11ClN2
MW:218.682141542435
CID:1093973
PubChem ID:53243934
Update Time:2025-04-20

1-Benzyl-5-chloro-3-vinyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-Benzyl-5-chloro-3-vinyl-1H-pyrazole
    • 1-benzyl-5-chloro-3-ethenylpyrazole
    • 1218938-55-6
    • 1H-Pyrazole, 5-chloro-3-ethenyl-1-(phenylmethyl)-
    • 1-benzyl-5-chloro-3-ethenyl-1H-pyrazole
    • Inchi: 1S/C12H11ClN2/c1-2-11-8-12(13)15(14-11)9-10-6-4-3-5-7-10/h2-8H,1,9H2
    • InChI Key: MGEYTUHJGWGHJE-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C=C)=NN1CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 218.0610761g/mol
  • Monoisotopic Mass: 218.0610761g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 17.8Ų
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